Cas no 1803727-75-4 (2-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one
• CAS No: 1803727-75-4
• MF: C₉H₇BrFNO₃
• MW: 276.059185266495
• CID: 4979977
• Update Time: 2025-10-28

2-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one

• Inchi： 1S/C9H7BrFNO3/c1-5(10)9(13)7-4-6(12(14)15)2-3-8(7)11/h2-5H,1H3
• InChI Key： WBDLFVAKNLLFPJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=C(C=1)[N+](=O)[O-])F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one

2-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one: A Comprehensive Overview

2-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one, identified by the CAS registry number 1803727-75-4, is a highly specialized organic compound with significant applications in modern chemical synthesis. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and a nitro group in a single molecule. The presence of these functional groups makes it a versatile building block in various chemical reactions, particularly in the field of pharmaceuticals and agrochemicals.

The molecular structure of 2-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one consists of a propanone backbone with a substituted phenyl ring. The phenyl group is further substituted with a fluorine atom at the 2-position and a nitro group at the 5-position, creating a highly electron-deficient aromatic system. This electronic environment enhances the reactivity of the compound, making it an ideal substrate for nucleophilic aromatic substitution reactions. Recent studies have demonstrated its utility in synthesizing bioactive molecules, including potential drug candidates for treating various diseases such as cancer and infectious diseases.

One of the most notable applications of CAS No. 1803727-75-4 is its role as an intermediate in the synthesis of complex heterocyclic compounds. Researchers have employed this compound to construct multi-ring systems with intricate stereochemistry, which are often challenging to achieve through traditional synthetic methods. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use in the construction of quinazoline derivatives, which exhibit potent anti-proliferative activity against cancer cells.

In addition to its role in drug discovery, 2-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one has also found applications in agrochemical research. Its ability to undergo various coupling reactions has made it a valuable precursor for synthesizing herbicides and fungicides. A recent advancement reported in the field involves its use in the development of novel pyridine-based herbicides with improved selectivity and efficacy.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of an intermediate phenylpropanone derivative, followed by substitution reactions to introduce the fluorine and nitro groups. Recent optimizations have focused on improving the yield and purity of the final product through catalytic methods and green chemistry principles.

The physical properties of CAS No. 1803727-75-4 are well-documented, including its melting point, boiling point, and solubility characteristics. These properties are critical for determining its suitability in various chemical processes and storage conditions. For example, its high melting point makes it stable under thermal conditions commonly encountered in industrial settings.

In terms of safety considerations, while 2-Bromo-1-(2-fluoro-5-nitrophenyl)propan-1-one is not classified as a hazardous material under standard regulations, proper handling procedures are recommended due to its chemical reactivity. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation during handling or synthesis.

The demand for this compound has grown significantly over the past decade due to its versatility and increasing applications across multiple industries. As research continues to uncover new synthetic pathways and biological activities associated with this compound, it is expected to play an even more prominent role in future drug discovery efforts.